Cas no 939760-85-7 (1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE)
939760-85-7 structure
Product Name:1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE
CAS No:939760-85-7
MF:C11H21NO2
MW:199.28994345665
CID:1000482
PubChem ID:16243694
Update Time:2025-04-20
1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE Chemical and Physical Properties
Names and Identifiers
-
- 1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE
- 1-(2-methylpropylamino)cyclohexane-1-carboxylic acid
- 1-Isobutylamino-cyclohexanecarboxylic acid 1HCl salt
- 1-[(2-Methylpropyl)amino]cyclohexane-1-carboxylic acid
- DTXSID50585579
- 939760-85-7
-
- Inchi: 1S/C11H21NO2/c1-9(2)8-12-11(10(13)14)6-4-3-5-7-11/h9,12H,3-8H2,1-2H3,(H,13,14)
- InChI Key: BNDSLRAUAXLWFK-UHFFFAOYSA-N
- SMILES: OC(C1(CCCCC1)NCC(C)C)=O
Computed Properties
- Exact Mass: 235.13400
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33000
- LogP: 3.21240
1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
939760-85-7 (1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE) Related Products
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